76-84-6

Triphenylmethanol

In Stock

• CAS RN:
• 76-84-6

• Formula:
• C19H16O

• InChI:
• InChI=1S/C19H16O/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,20H

• InChIKey:
• LZTRCELOJRDYMQ-UHFFFAOYSA-N

• Triphenylmethanol forms 1:1 molecular complex with triphenylphosphine oxide. It is a specific clathrate host for methanol and dimethyl sulphoxide and forms clathrate inclusion complexes. It undergoes reduction to triphenylmethane by 9, l0-dihydro-10-methylacridine in the presence of perchloric acid.
  
  

Trimethylsulfonium

• CAS RN:
• 676-84-6

• Formula:
• C3H9S+

• InChI:
• InChI=1S/C3H9S/c1-4(2)3/h1-3H3/q+1

• InChIKey:
• NRZWQKGABZFFKE-UHFFFAOYSA-N

• Trimethylsulfonium is a sulfonium compound in which the substituents on sulfur are three methyl groups. It is found in the midgut gland of the sea hare, Aplysia brasiliana, and exhibits probable ability to inhibit cholinergic responses. It has a role as an animal metabolite.
  Trimethyl sulfonium belongs to the class of organic compounds known as organosulfur compounds. These are organic compounds containing a carbon-sulfur bond.

Sodium thioantimonate

Usually In Stock

• CAS RN:
• 13776-84-6

• Formula:
• H3Na3O3SSb

• InChI:
• InChI=1S/3Na.3H2S.S.Sb/h;;;3*1H2;;/q3*+1;;;;;/p-3

• InChIKey:
• SCXPWWQTOZMUQG-UHFFFAOYSA-K

• Sodium thioantimonate is a useful research compound. Its molecular formula is H3Na3O3SSb and its molecular weight is 273.82 g/mol. The purity is usually 95%.

2-(6-Chloropyridin-2-YL)-2-methylpropanenitrile

In Stock

• CAS RN:
• 916176-84-6

• Formula:
• C9H9ClN2

• InChI:
• InChI=1S/C9H9ClN2/c1-9(2,6-11)7-4-3-5-8(10)12-7/h3-5H,1-2H3

• InChIKey:
• JENBYRMEJUIFGQ-UHFFFAOYSA-N

• 2-(6-Chloropyridin-2-YL)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.64. The purity is usually 95%.

[(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride

In Stock

• CAS RN:
• 160676-84-6

• Formula:
• C11H16ClNO

• InChI:
• InChI=1S/C11H15NO.ClH/c1-3-8-12-9-10-4-6-11(13-2)7-5-10;/h3-7,12H,1,8-9H2,2H3;1H

• InChIKey:
• MPPYOSQQDUIWDT-UHFFFAOYSA-N

• [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.70 g/mol. The purity is usually 95%.

Ethyl 5-(3-bromo-4-methylphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898776-84-6

• Formula:
• C14H17BrO3

• InChI:
• InChI=1S/C14H17BrO3/c1-3-18-14(17)6-4-5-13(16)11-8-7-10(2)12(15)9-11/h7-9H,3-6H2,1-2H3

• InChIKey:
• JWQPFMNJFIOLLM-UHFFFAOYSA-N

• Ethyl 5-(3-bromo-4-methylphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C14H17BrO3 and its molecular weight is 313.19 g/mol. The purity is usually 95%.

2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-(thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 681276-84-6

• Formula:
• C21H19N3OS2

• InChI:
• InChI=1S/C21H19N3OS2/c1-15-6-8-16(9-7-15)12-24-13-19(17-4-2-3-5-18(17)24)27-14-20(25)23-21-22-10-11-26-21/h2-11,13H,12,14H2,1H3,(H,22,23,25)

• InChIKey:
• JIVVUXFWFLDPMZ-UHFFFAOYSA-N

• 2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H19N3OS2 and its molecular weight is 393.52. The purity is usually 95%.

N-((1-benzylpiperidin-4-yl)methyl)-4-fluoro-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 953176-84-6

• Formula:
• C20H25FN2O2S

• InChI:
• InChI=1S/C20H25FN2O2S/c1-16-13-19(7-8-20(16)21)26(24,25)22-14-17-9-11-23(12-10-17)15-18-5-3-2-4-6-18/h2-8,13,17,22H,9-12,14-15H2,1H3

• InChIKey:
• IBTDAMAJACHXEX-UHFFFAOYSA-N

• N-((1-benzylpiperidin-4-yl)methyl)-4-fluoro-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H25FN2O2S and its molecular weight is 376.49. The purity is usually 95%.

2-Diisopropylaminoethyl Ester Xanthene-9-carboxylic Acid Hydrochloride

• CAS RN:
• 102476-84-6

• Formula:
• C₂₂H₂₇NO₃·(HCl)

• 2-Diisopropylaminoethyl Ester Xanthene-9-carboxylic Acid Hydrochloride, also known as 2-Diisopropylaminoethyl Ester Xanthene-9-carboxylic Acid Hydrochloride, is a useful research compound. Its molecular formula is C₂₂H₂₇NO₃·(HCl) and its molecular weight is 353.453646. The purity is usually 95%.

4-(1-Trityl-1H-imidazol-4-YL)-butyric acid

Usually In Stock

• CAS RN:
• 102676-84-6

• Formula:
• C26H24N2O2

• InChI:
• InChI=1S/C26H24N2O2/c29-25(30)18-10-17-24-19-28(20-27-24)26(21-11-4-1-5-12-21,22-13-6-2-7-14-22)23-15-8-3-9-16-23/h1-9,11-16,19-20H,10,17-18H2,(H,29,30)

• InChIKey:
• IHSMTAHISORELK-UHFFFAOYSA-N

• 4-(1-Trityl-1H-imidazol-4-YL)-butyric acid, also known as 4-(1-Trityl-1H-imidazol-4-YL)-butyric acid, is a useful research compound. Its molecular formula is C26H24N2O2 and its molecular weight is 396.5 g/mol. The purity is usually 95%.

2-Chloroquinoline-3-boronic acid

In Stock

• CAS RN:
• 128676-84-6

• Formula:
• C9H7BClNO2

• InChI:
• InChI=1S/C9H7BClNO2/c11-9-7(10(13)14)5-6-3-1-2-4-8(6)12-9/h1-5,13-14H

• InChIKey:
• JAQXYUOPSOXQCG-UHFFFAOYSA-N

• 2-Chloroquinoline-3-boronic acid is a useful research compound. Its molecular formula is C9H7BClNO2 and its molecular weight is 207.42 g/mol. The purity is usually 95%.

2-Amino-5-bromo-N,N-diethylbenzamide

In Stock

• CAS RN:
• 1263376-84-6

• Formula:
• C11H15BrN2O

• InChI:
• InChI=1S/C11H15BrN2O/c1-3-14(4-2)11(15)9-7-8(12)5-6-10(9)13/h5-7H,3-4,13H2,1-2H3

• InChIKey:
• VDRQPOBAUKPRCP-UHFFFAOYSA-N

• 2-Amino-5-bromo-N,N-diethylbenzamide is a useful research compound. Its molecular formula is C11H15BrN2O and its molecular weight is 271.15 g/mol. The purity is usually 95%.

1-(2,4-Difluorophenyl)-2-(piperazin-1-yl)ethan-1-one

In Stock

• CAS RN:
• 1072876-84-6

• Formula:
• C12H14F2N2O

• InChI:
• InChI=1S/C12H14F2N2O/c13-9-1-2-10(11(14)7-9)12(17)8-16-5-3-15-4-6-16/h1-2,7,15H,3-6,8H2

• InChIKey:
• FDMVIOYRDQIFOZ-UHFFFAOYSA-N

• 1-(2,4-Difluorophenyl)-2-(piperazin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H14F2N2O and its molecular weight is 240.25 g/mol. The purity is usually 95%.

N-(3,4-difluorophenyl)-1,3,5-triazine-2,4-diamine

In Stock

• CAS RN:
• 1030476-84-6

• Formula:
• C9H7F2N5

• InChI:
• InChI=1S/C9H7F2N5/c10-6-2-1-5(3-7(6)11)15-9-14-4-13-8(12)16-9/h1-4H,(H3,12,13,14,15,16)

• InChIKey:
• VVHNNGPIZKECCM-UHFFFAOYSA-N

• N-(3,4-difluorophenyl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C9H7F2N5 and its molecular weight is 223.18 g/mol. The purity is usually 95%.

1-Cyclohexyl-4-(cyclopropylmethyl)pyrazine-2,3-dione

Usually In Stock

• CAS RN:
• 2379976-84-6

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c17-13-14(18)16(12-4-2-1-3-5-12)9-8-15(13)10-11-6-7-11/h8-9,11-12H,1-7,10H2

• InChIKey:
• XTFKSOVHFBWDQT-UHFFFAOYSA-N

• 1-Cyclohexyl-4-(cyclopropylmethyl)pyrazine-2,3-dione is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.326. The purity is usually 95%.

1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine

In Stock

• CAS RN:
• 1823976-84-6

• Formula:
• C17H19FN2

• InChI:
• InChI=1S/C17H19FN2/c18-16-9-5-4-8-14(16)15-11-20(12-17(15)19)10-13-6-2-1-3-7-13/h1-9,15,17H,10-12,19H2

• InChIKey:
• VETUDDLKHANBAF-UHFFFAOYSA-N

• 1-Benzyl-4-(2-fluorophenyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C17H19FN2 and its molecular weight is 270.34 g/mol. The purity is usually 95%.

Methyl N-cbz-homomorpholine-2-carboxylate

In Stock

• CAS RN:
• 1226776-84-6

• Formula:
• C15H19NO5

• InChI:
• InChI=1S/C15H19NO5/c1-19-14(17)13-10-16(8-5-9-20-13)15(18)21-11-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3

• InChIKey:
• FPWQZFRFYFDZAN-UHFFFAOYSA-N

• Methyl N-cbz-homomorpholine-2-carboxylate, also known as Methyl N-cbz-homomorpholine-2-carboxylate, is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.319. The purity is usually 95%.